n-Docosane
n-Docosane
Docosane is a straight-chain alkane with 22 carbon atoms. It has a role as a plant metabolite.
N-docosane is a solid. Insoluble in water. Used in organic synthesis, calibration, and temperature sensing equipment.
, also known as CH3-[CH2]20-CH3 or dokosan, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. is also a parent compound for other transformation products, including but not limited to, docosan-1-ol, 1, 2-docosanediol, and docosanedioic acid. is an alkane and waxy tasting compound that can be found in a number of food items such as sunflower, papaya, linden, and allspice. This makes a potential biomarker for the consumption of these food products.
N-docosane is a solid. Insoluble in water. Used in organic synthesis, calibration, and temperature sensing equipment.
, also known as CH3-[CH2]20-CH3 or dokosan, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. is also a parent compound for other transformation products, including but not limited to, docosan-1-ol, 1, 2-docosanediol, and docosanedioic acid. is an alkane and waxy tasting compound that can be found in a number of food items such as sunflower, papaya, linden, and allspice. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
629-97-0
VCID:
VC0166348
InChI:
InChI=1S/C22H46/c1-3-5-7-9-11-13-15-17-19-21-22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCC
Molecular Formula:
C22H46
Molecular Weight:
310.6 g/mol
n-Docosane
CAS No.: 629-97-0
Reference Standards
VCID: VC0166348
Molecular Formula: C22H46
Molecular Weight: 310.6 g/mol
| CAS No. | 629-97-0 |
|---|---|
| Product Name | n-Docosane |
| Molecular Formula | C22H46 |
| Molecular Weight | 310.6 g/mol |
| IUPAC Name | docosane |
| Standard InChI | InChI=1S/C22H46/c1-3-5-7-9-11-13-15-17-19-21-22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3 |
| Standard InChIKey | HOWGUJZVBDQJKV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCC |
| Boiling Point | 695.5 °F at 760 mm Hg (NTP, 1992) 368.6 °C 369 °C |
| Colorform | Platelets from toluene; crystals from ether Solid Colorless crystals |
| Density | 0.7944 at 68 °F (NTP, 1992) 0.7944 g/cu cm at 20 °C |
| Flash Point | 113 °C (235 °F) - closed cup |
| Melting Point | 111.9 °F (NTP, 1992) 44.4 °C 43.8 °C |
| Physical Description | N-docosane is a solid. Insoluble in water. Used in organic synthesis, calibration, and temperature sensing equipment. |
| Description | Docosane is a straight-chain alkane with 22 carbon atoms. It has a role as a plant metabolite. N-docosane is a solid. Insoluble in water. Used in organic synthesis, calibration, and temperature sensing equipment. , also known as CH3-[CH2]20-CH3 or dokosan, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. is also a parent compound for other transformation products, including but not limited to, docosan-1-ol, 1, 2-docosanediol, and docosanedioic acid. is an alkane and waxy tasting compound that can be found in a number of food items such as sunflower, papaya, linden, and allspice. This makes a potential biomarker for the consumption of these food products. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water. 7.77X10-7 mg/L at 25 °C Insoluble in water Soluble in ethanol, chloroform; very soluble in ethyl ethe |
| Synonyms | n-Docosane |
| Vapor Pressure | 1.28e-06 mmHg 1.28X10-6 mm Hg at 25 °C |
| PubChem Compound | 12405 |
| Last Modified | Nov 11 2021 |
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